Cas no 2172481-65-9 (methyl 2-(3-hydroxyoxan-3-yl)-2-methylbutanoate)

• Product Name: methyl 2-(3-hydroxyoxan-3-yl)-2-methylbutanoate
• CAS No: 2172481-65-9
• MF: C₁₁H₂₀O₄
• MW: 216.274104118347
• CID: 6204235
• PubChem ID: 165601925
• Update Time: 2025-07-22

methyl 2-(3-hydroxyoxan-3-yl)-2-methylbutanoate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(3-hydroxyoxan-3-yl)-2-methylbutanoate
• EN300-1630086
• 2172481-65-9

• Inchi： 1S/C11H20O4/c1-4-10(2,9(12)14-3)11(13)6-5-7-15-8-11/h13H,4-8H2,1-3H3
• InChI Key： JDTKRUFLLTVCRN-UHFFFAOYSA-N
• SMILES： O1CCCC(C1)(C(C(=O)OC)(C)CC)O

Computed Properties

• Exact Mass: 216.13615911g/mol
• Monoisotopic Mass: 216.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 55.8Ų

Additional information on methyl 2-(3-hydroxyoxan-3-yl)-2-methylbutanoate

Methyl 2-(3-Hydroxyoxan-3-yl)-2-Methylbutanoate: A Comprehensive Overview

Methyl 2-(3-hydroxyoxan-3-yl)-2-methylbutanoate, identified by the CAS number 2172481-65-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention for its potential applications in various industries. In this article, we delve into the structural characteristics, chemical properties, and recent advancements in the synthesis and utilization of methyl 2-(3-hydroxyoxan-3-yl)-2-methylbutanoate.

The molecular structure of methyl 2-(3-hydroxyoxan-3-yl)-2-methylbutanoate is defined by a central butanoate group substituted with a hydroxyl-containing oxane ring. The oxane ring, also known as a tetrahydropyran ring, introduces hydroxyl functionality at the 3-position, which plays a crucial role in determining the compound's reactivity and solubility. The methyl group attached to the butanoate moiety further enhances the molecule's stability and compatibility with various chemical environments.

Recent studies have highlighted the importance of methyl 2-(3-hydroxyoxan-3-yl)-2-methylbutanoate in polymer chemistry. Researchers have explored its use as a precursor for synthesizing advanced polymers with tailored mechanical and thermal properties. The hydroxyl group within the oxane ring facilitates polymerization reactions, enabling the creation of materials with enhanced durability and flexibility. These findings underscore the potential of this compound in developing next-generation materials for aerospace, automotive, and electronic applications.

In addition to its role in polymer synthesis, methyl 2-(3-hydroxyoxan-3-yl)-2-methylbutanoate has shown promise in pharmaceutical applications. Its unique structure allows for controlled drug delivery systems, where the compound acts as a biocompatible carrier. Recent research has demonstrated its ability to encapsulate hydrophobic drugs, improving their bioavailability and reducing side effects. This application represents a significant advancement in medicinal chemistry and highlights the versatility of this compound.

The synthesis of methyl 2-(3-hydroxyoxan-3-yl)-2-methylbutanoate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the oxane ring through intramolecular cyclization and subsequent functionalization to introduce the methyl butanoate group. Recent breakthroughs in catalysis have enabled higher yields and improved purity levels, making this compound more accessible for industrial-scale production.

From an environmental perspective, methyl 2-(3-hydroxyoxan-3-yl)-2-methylbutanoate exhibits favorable biodegradation characteristics. Studies have shown that it decomposes efficiently under aerobic conditions, minimizing its environmental footprint. This property is particularly advantageous for applications in sustainable chemistry and green manufacturing processes.

In conclusion, methyl 2-(3-hydroxyoxan-3-yl)-2-methylbutanoate (CAS No: 2172481-65-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in modern material science and pharmaceutical research. As ongoing research continues to uncover new potentials for this compound, its role in shaping future technologies is expected to grow significantly.